Cas no 878140-34-2 (2-[4-(Benzyloxy)phenyl]ethyl octanoate)

• Product Name: 2-[4-(Benzyloxy)phenyl]ethyl octanoate
• CAS No: 878140-34-2
• MF: C₂₃H₃₀O₃
• MW: 354.482507228851
• CID: 2810810
• Update Time: 2023-08-07

2-[4-(Benzyloxy)phenyl]ethyl octanoate Chemical and Physical Properties

Names and Identifiers

• 2-(4-phenylmethoxyphenyl)ethyl octanoate
• Benzyloxyphenylethyl nonanoate
• 2-[4-(BENZYLOXY)PHENYL]ETHYL OCTANOATE
• 2-[4-(Benzyloxy)phenyl]ethyl octanoate

• Inchi： 1S/C23H30O3/c1-2-3-4-5-9-12-23(24)25-18-17-20-13-15-22(16-14-20)26-19-21-10-7-6-8-11-21/h6-8,10-11,13-16H,2-5,9,12,17-19H2,1H3
• InChI Key： MHIIQDMXGSHIMS-UHFFFAOYSA-N
• SMILES： O(CCC1C=CC(=CC=1)OCC1C=CC=CC=1)C(CCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 355
• XLogP3: 6.5
• Topological Polar Surface Area: 35.5